Cas no 1920566-09-1 (1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine)

• Product Name: 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine
• CAS No: 1920566-09-1
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 5045976
• Update Time: 2025-06-25

1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine
• N-(4-methylcyclohexyl)-1-propylpiperidin-4-amine
• N-((1R,4r)-4-methylcyclohexyl)-1-propylpiperidin-4-amine
• 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine

• Inchi： 1S/C15H30N2/c1-3-10-17-11-8-15(9-12-17)16-14-6-4-13(2)5-7-14/h13-16H,3-12H2,1-2H3
• InChI Key： ZTPINMMROKLRBO-UHFFFAOYSA-N
• SMILES： N(C1CCN(CCC)CC1)C1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.3
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 307.3±10.0 °C at 760 mmHg
• Flash Point: 90.5±10.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine

Introduction to 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine (CAS No. 1920566-09-1)

1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine, with the CAS number 1920566-09-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine consists of a piperidine ring substituted with a propyl group and an (1r,4r)-4-methylcyclohexyl group. The presence of these specific substituents imparts distinct pharmacological properties to the molecule, making it a valuable subject of study for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine in various biological systems. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to modulate GPCR activity suggests its potential as a lead compound for developing new treatments for neurological disorders, cardiovascular diseases, and other conditions.

In addition to its receptor interactions, 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine has been investigated for its effects on cellular signaling pathways. Preliminary studies have shown that it can influence the activity of kinases and phosphatases, which are essential enzymes involved in cell growth, differentiation, and survival. These findings open up new avenues for exploring its potential as an anticancer agent or as a modulator of inflammatory responses.

The pharmacokinetic properties of 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine have also been studied to assess its suitability as a therapeutic agent. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its intended therapeutic effects without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine. Early results from these trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating certain conditions. However, more extensive studies are needed to fully understand its long-term safety and effectiveness.

In conclusion, 1-Propyl-N-[(1r,4r)-4-methylcyclohexyl]piperidin-4-amine (CAS No. 1920566-09-1) is an intriguing compound with a range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover more about its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing the treatment of various diseases and improving patient outcomes.